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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Thalirugidine is a research chemical with limited publicly available safety and
toxicity data. The following application notes and protocols are based on general best practices
for handling potent, uncharacterized chemical compounds. A thorough risk assessment should
be conducted before handling this substance, and all operations should be performed by
trained personnel in a controlled laboratory setting.

Introduction

Thalirugidine is a complex organic molecule intended for research and development
purposes. Due to the lack of comprehensive toxicological data, it must be handled with the
utmost care, assuming it is a potent and hazardous substance. These guidelines provide a
framework for the safe handling, storage, and disposal of Thalirugidine to minimize exposure
risks to personnel and the environment.

Compound Data

Limited specific quantitative data for Thalirugidine is available in the public domain. The
following table summarizes known information and highlights the data gaps. Researchers must
exercise caution and assume a high hazard potential.
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Property Data Source
(1S)-1-[[4-[5-[[(1S)-5-hydroxy-
6,7-dimethoxy-2-methyl-3,4-
dihydro-1H-isoquinolin-1-

Chemical Name ylImethyl]-2- PubChem[1]
methoxyphenoxy]phenyllmethy
[]-6,7-dimethoxy-2-methyl-3,4-
dihydro-1H-isoquinolin-5-ol

CAS Number 64215-95-8 ChemicalBook|[2]

Molecular Formula C39H46N208 ChemicalBook[2]

Molecular Weight 670.79 g/mol ChemicalBook[2]

_ Assumed to be a solid,

Physical Appearance ) N/A
crystalline powder.

Not available. The compound's
o toxicity is unknown. It should

Toxicity Data (LD50) N/A
be handled as a potent
compound.

Carcinogenicity Not available. N/A

Mutagenicity Not available. N/A

Teratogenicity Not available. N/A
Avoid mixing with strong acids

Stability and oxidants. Store in a cool, ChemBK
dry, well-ventilated place.

Not available. To be
Solubility determined experimentallyina  N/A

controlled setting.

Experimental Protocols
Risk Assessment and Engineering Controls
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A thorough risk assessment must be performed before any experiment involving Thalirugidine.
Due to the unknown nature of its hazards, stringent engineering controls are mandatory.

e Primary Engineering Control: All handling of solid Thalirugidine and concentrated solutions
must be conducted in a certified chemical fume hood or a containment glove box to prevent
inhalation of airborne patrticles.

e Secondary Engineering Control: The laboratory should have restricted access and be
equipped with appropriate ventilation and emergency equipment, including a safety shower
and an eyewash station.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Thalirugidine:

o Gloves: Double-gloving with nitrile gloves is required. Check for compatibility with the
solvents being used. Gloves must be changed immediately if contaminated.

o Eye Protection: Chemical safety goggles or a face shield must be worn.

o Lab Coat: A dedicated lab coat, preferably disposable or made of a non-permeable material,
must be worn and kept in the laboratory.

o Respiratory Protection: If there is a risk of aerosol generation outside of a primary
containment device, a properly fitted respirator (e.g., N95 or higher) should be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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